Cas no 1097796-63-8 (2-(2,5-dimethylfuran-3-yl)morpholine)
2-(2,5-dimethylfuran-3-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-dimethylfuran-3-yl)morpholine
- 1097796-63-8
- CS-0280889
- EN300-1827243
-
- Inchi: 1S/C10H15NO2/c1-7-5-9(8(2)13-7)10-6-11-3-4-12-10/h5,10-11H,3-4,6H2,1-2H3
- InChI Key: ZXZCJNIIKUUUGM-UHFFFAOYSA-N
- SMILES: O1CCNCC1C1C=C(C)OC=1C
Computed Properties
- Exact Mass: 181.110278721g/mol
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 34.4Ų
2-(2,5-dimethylfuran-3-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827243-0.05g |
2-(2,5-dimethylfuran-3-yl)morpholine |
1097796-63-8 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1827243-0.1g |
2-(2,5-dimethylfuran-3-yl)morpholine |
1097796-63-8 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1827243-0.25g |
2-(2,5-dimethylfuran-3-yl)morpholine |
1097796-63-8 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1827243-0.5g |
2-(2,5-dimethylfuran-3-yl)morpholine |
1097796-63-8 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1827243-1.0g |
2-(2,5-dimethylfuran-3-yl)morpholine |
1097796-63-8 | 1g |
$1944.0 | 2023-06-02 | ||
| Enamine | EN300-1827243-2.5g |
2-(2,5-dimethylfuran-3-yl)morpholine |
1097796-63-8 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1827243-5.0g |
2-(2,5-dimethylfuran-3-yl)morpholine |
1097796-63-8 | 5g |
$5635.0 | 2023-06-02 | ||
| Enamine | EN300-1827243-10.0g |
2-(2,5-dimethylfuran-3-yl)morpholine |
1097796-63-8 | 10g |
$8357.0 | 2023-06-02 | ||
| Enamine | EN300-1827243-1g |
2-(2,5-dimethylfuran-3-yl)morpholine |
1097796-63-8 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1827243-5g |
2-(2,5-dimethylfuran-3-yl)morpholine |
1097796-63-8 | 5g |
$2028.0 | 2023-09-19 |
2-(2,5-dimethylfuran-3-yl)morpholine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-(2,5-dimethylfuran-3-yl)morpholine
Professional Introduction to Compound with CAS No. 1097796-63-8 and Product Name: 2-(2,5-dimethylfuran-3-yl)morpholine
The compound identified by the CAS number 1097796-63-8 and the product name 2-(2,5-dimethylfuran-3-yl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural motif, featuring a morpholine ring fused with a 2,5-dimethylfuran moiety, offers unique electronic and steric properties that make it a valuable scaffold for drug discovery.
In recent years, the exploration of such fused heterocycles has been extensively studied for their role in modulating various biological pathways. The morpholine moiety is particularly notable for its presence in numerous bioactive molecules, including antifungal agents and cardiovascular drugs, while the 2,5-dimethylfuran component contributes to the compound's lipophilicity and metabolic stability. This combination has led to its investigation as a potential candidate for treating neurological disorders, where precise modulation of receptor interactions is crucial.
One of the most compelling aspects of 2-(2,5-dimethylfuran-3-yl)morpholine is its ability to interact with multiple targets simultaneously. This polypharmacological approach has become increasingly popular in drug development, as it can lead to synergistic effects and reduced side-by-side effects. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against enzymes involved in neurotransmitter synthesis, making them promising candidates for treating conditions such as depression and anxiety.
The synthesis of 2-(2,5-dimethylfuran-3-yl)morpholine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step involves the nucleophilic substitution of a halogenated derivative of 2,5-dimethylfuran with morpholine in the presence of a suitable base. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing the need for hazardous reagents and minimizing waste generation.
From a computational chemistry perspective, the molecular structure of 2-(2,5-dimethylfuran-3-yl)morpholine has been extensively modeled to predict its binding affinity and pharmacokinetic properties. Molecular docking studies have revealed that this compound can effectively bind to receptors such as serotonin transporters and monoamine oxidase inhibitors, suggesting its potential as an antidepressant or anxiolytic agent. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which is crucial for understanding its reactivity and stability.
The pharmacological profile of 2-(2,5-dimethylfuran-3-yl)morpholine has been further explored through preclinical studies. In vitro assays have shown that this compound exhibits significant inhibitory effects on enzymes such as CYP450 3A4, which is responsible for metabolizing many drugs. This finding is particularly important for drug-drug interaction studies, as it can help predict potential adverse effects when combined with other medications. Furthermore, animal models have demonstrated that this compound can cross the blood-brain barrier efficiently, suggesting its suitability for central nervous system applications.
One of the most exciting developments in the study of 2-(2,5-dimethylfuran-3-yl)morpholine is its potential role in treating neurodegenerative diseases. Preliminary research has indicated that this compound can modulate pathways associated with oxidative stress and inflammation, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. By targeting these pathways, 2-(2,5-dimethylfuran-3-yl)morpholine may offer a novel therapeutic approach to slow down disease progression and improve patient outcomes.
The future directions for research on this compound are multifaceted. Further optimization of its chemical structure could enhance its bioavailability and reduce any potential toxicity. Additionally, exploring new synthetic methodologies could make large-scale production more feasible and cost-effective. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings from bench research to clinical applications.
In conclusion,1097796-63-8 (also known as 2-(2,5-dimethylfuran-3-yl)morpholine) represents a promising candidate in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in treating neurological disorders highlight the importance of continued investigation into this class of compounds. As our understanding of molecular interactions improves through advanced computational techniques and experimental methodologies,we can expect more innovative uses for this fascinating molecule in the years to come.
1097796-63-8 (2-(2,5-dimethylfuran-3-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)